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Compound of Interest

Compound Name: N'-(2-Cyanophenyl)-N,N-dimethylformamidine

CAS No.: 36185-83-8

Cat. No.: B1266594

Get Quote

This guide provides a comprehensive technical overview of N'-(2-Cyanophenyl)-N,N-dimethylformamidine (CAS No. 36185-83-8), a pivotal reagen

professionals in drug development, this document delves into the compound's synthesis, physicochemical properties, and its critical role as a versatile

Introduction: The Strategic Importance of a Versatile Building Block
N'-(2-Cyanophenyl)-N,N-dimethylformamidine is a substituted aromatic formamidine that has garnered significant attention as a key building block

group ortho to a nitrile on a benzene ring, provides a unique electronic and steric arrangement that facilitates sequential, regioselective cyclization rea

synthesis of nitrogen-containing heterocycles, most notably quinazolines, which are prominent scaffolds in a multitude of pharmacologically active com

allows for controlled, stepwise annulation, enabling the construction of complex molecular architectures from simple, readily available starting materia

Physicochemical & Computed Properties
A thorough understanding of a compound's physical and chemical properties is fundamental to its application in synthesis. The key properties of N'-(2

Property Value S

CAS Number 36185-83-8 [

Molecular Formula C₁₀H₁₁N₃ [

Molecular Weight 173.21 g/mol [

Boiling Point 315.8°C at 760 mmHg N

Density 0.98 g/cm³ N

Flash Point 144.8°C N

Topological Polar Surface Area 39.4 Å² [

Complexity 224 [

Rotatable Bond Count 2 [

Hydrogen Bond Acceptor Count 2 [

Synthesis of N'-(2-Cyanophenyl)-N,N-dimethylformamidine
The most direct and efficient synthesis of the title compound involves the reaction of 2-aminobenzonitrile with an aminomethylenating agent, typically 

classic example of the utility of DMF-DMA for converting primary amines into their corresponding N,N-dimethylformamidine derivatives.

Causality of Experimental Design: The reaction proceeds via the nucleophilic attack of the primary amino group of 2-aminobenzonitrile on the electrop

methanol drives the reaction to completion. The choice of a high-boiling, non-protic solvent like dioxane or neat reaction conditions is often preferred t

The reaction is typically conducted under mild heating to ensure a sufficient reaction rate without promoting side reactions.
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Synthetic workflow for the target compound.

Self-Validating Experimental Protocol
This protocol is designed to be self-validating through in-process monitoring and clear endpoints.

Reactor Setup: To a flame-dried, round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 2-aminobenzonitrile (1.0 eq).

Reagent Addition: Under an inert atmosphere (e.g., nitrogen or argon), add N,N-dimethylformamide dimethyl acetal (DMF-DMA) (1.1 to 1.5 eq). Th

Scientist's Insight: Using a slight excess of DMF-DMA ensures complete consumption of the starting amine and compensates for any potential hy

Reaction Execution: Heat the reaction mixture to 80-100 °C.

In-Process Control (Validation): Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry

of a new, higher Rf product spot indicates conversion. The reaction is typically complete within 2-4 hours.

Work-up and Isolation:

Cool the reaction mixture to room temperature.

Remove the solvent (and excess DMF-DMA) under reduced pressure using a rotary evaporator.

The resulting crude product, often an oil or low-melting solid, can be purified by vacuum distillation or crystallization from a suitable solvent syste

dimethylformamidine.

Application in Heterocyclic Synthesis: The Gateway to Quinazolines
The primary and most valuable application of N'-(2-Cyanophenyl)-N,N-dimethylformamidine is its role as a key intermediate in the synthesis of 4-a

and a directing group, while the ortho-nitrile group is the key electrophilic center for the final cyclization step.
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Mechanistic Rationale: The reaction is a powerful example of a domino or cascade reaction. It begins with the nucleophilic attack of a primary or seco

dimethylamine, forming a new N,N'-disubstituted amidine intermediate. This intermediate is conformationally primed for the subsequent, and often spo

nitrogen attacks the electrophilic carbon of the cyano group, forming the pyrimidine ring of the quinazoline scaffold.[3][8]
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Domino reaction pathway to 4-aminoquinazolines.

Field-Proven Protocol: Microwave-Assisted Quinazoline Synthesis
Microwave-assisted synthesis offers significant advantages in terms of reaction speed and efficiency for this transformation.[1][9]

Reactor Setup: In a 10 mL microwave reaction vial equipped with a magnetic stir bar, combine N'-(2-Cyanophenyl)-N,N-dimethylformamidine (1

Solvent System: Add a solvent mixture, such as isopropanol and acetic acid (e.g., 4:1 v/v).

Scientist's Insight: Acetic acid serves as a catalyst, protonating the formamidine to increase its electrophilicity and facilitating the initial nucleophi
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Microwave Irradiation: Seal the vial and place it in a microwave reactor. Irradiate the mixture at a constant temperature (e.g., 100-120 °C) for 15-30

Self-Validation: The reaction pressure should remain stable after an initial ramp-up, indicating a controlled reaction. Monitor pressure to ensure it

Work-up and Purification:

After cooling, concentrate the reaction mixture in vacuo.

Neutralize the residue with a saturated aqueous solution of sodium bicarbonate.

Extract the product with an organic solvent (e.g., ethyl acetate or dichloromethane).

Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate.

Purify the crude product by column chromatography on silica gel to obtain the desired 4-aminoquinazoline.

Analytical Characterization
Rigorous analytical characterization is essential to confirm the identity and purity of N'-(2-Cyanophenyl)-N,N-dimethylformamidine.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the aromatic protons (typically in the range of δ 7.0-7.8 ppm), a

singlets for the non-equivalent methyl groups of the dimethylamino moiety (due to restricted rotation around the C-N bond) typically around δ 3.0

¹³C NMR: The carbon NMR spectrum will display signals for the aromatic carbons, the nitrile carbon (δ ~115-120 ppm), the formamidine carbon (

Mass Spectrometry (MS): Electrospray ionization (ESI) mass spectrometry would show a prominent ion corresponding to the protonated molecule 

Infrared (IR) Spectroscopy: The IR spectrum should exhibit a strong, sharp absorption band characteristic of the nitrile (C≡N) stretch, typically arou

Conclusion
N'-(2-Cyanophenyl)-N,N-dimethylformamidine is more than a simple chemical; it is a strategically designed synthetic tool. Its straightforward prepa

functionalities make it an indispensable intermediate for drug discovery and heterocyclic chemistry. The protocols and mechanistic insights provided i

efficiently construct valuable quinazoline-based molecular scaffolds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?
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